Cas no 110448-31-2 (1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-)

1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-, is a heterocyclic compound featuring a diazepine core modified with a sulfonylated naphthalene substituent. Its structure combines a saturated seven-membered ring with a chloro-naphthalene sulfonyl group, offering unique steric and electronic properties. This compound is of interest in medicinal chemistry due to its potential as a scaffold for designing biologically active molecules, particularly in targeting central nervous system (CNS) receptors or enzymes. The chloro-naphthalene moiety enhances lipophilicity, potentially improving membrane permeability, while the sulfonyl group may contribute to binding interactions. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in pharmaceutical research and development.
1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro- structure
110448-31-2 structure
Product Name:1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-
CAS No:110448-31-2
MF:C15H17ClN2O2S
MW:324.825681447983
CID:1193530
PubChem ID:4217
Update Time:2025-10-14

1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-
    • 1-(5-chloronaphthalen-1-yl)sulfonyl-1,4-diazepane
    • ML-9 Free Base
    • NCGC00015214-11
    • Lopac-C-1172
    • 1-(5-chloronaphthalen-1-ylsulfonyl)-1,4-diazepane
    • BSPBio_001271
    • SCHEMBL2869228
    • NCGC00024586-05
    • ML-9 (Free Base)
    • BRD-K68402494-003-04-3
    • BRD-K68402494-001-04-7
    • BRD-K68402494-001-03-9
    • DTXSID00149246
    • BRD-K68402494-003-01-9
    • BiomolKI2_000008
    • HMS3403O13
    • HY-100932A
    • BRD-K68402494-003-03-5
    • BCP34095
    • BiomolKI_000043
    • CCG-100647
    • NCGC00015214-01
    • NCGC00024586-01
    • CHEMBL429298
    • 110448-31-2
    • 1-((5-Chloronaphthalen-1-yl)sulfonyl)-1,4-diazepane
    • Tocris-0431
    • UNII-LTJ3F5128V
    • NCGC00015214-06
    • CHEBI:93202
    • 1-(5-chloronaphthalene-1-sulfonyl)-1,4-diazepane
    • ML 9 (Free Base)
    • SDCCGSBI-0050197.P002
    • AKOS040742155
    • HMS1792O13
    • ML9
    • Bio1_000938
    • NCGC00015214-03
    • HMS3674M05
    • GTPL4256
    • Lopac0_000209
    • BDBM50216681
    • Q27087244
    • NCGC00015214-02
    • 1-(5-chloronaphthalene-1-sulphonyl) homopiperazine
    • 1-[(5-chloro-1-naphthyl)sulfonyl]-1,4-diazepane
    • LTJ3F5128V
    • CS-0066830
    • NCGC00015214-04
    • NCGC00015214-07
    • Bio1_000449
    • DA-55556
    • 5-Chloro-1-(1,4-diazaperhydroepinylsulfonyl)naphthalene
    • 1-(5-chloronaphthalene-1-sulfonyl)homopiperazine
    • NCGC00024586-02
    • NCGC00015214-05
    • 1H-1,4-Diazepine, 1-((5-chloro-1-naphthalenyl)sulfonyl)hexahydro-)
    • ML-9; ML 9
    • HMS1990O13
    • Bio1_001427
    • NCGC00024586-04
    • NCGC00024586-03
    • SDCCGSBI-0050197.P004
    • DTXCID7071737
    • Inchi: 1S/C15H17ClN2O2S/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18/h1-2,4-7,17H,3,8-11H2
    • InChI Key: OZSMSRIUUDGTEP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1C=CC=C2S(N1CCNCCC1)(=O)=O

Computed Properties

  • Exact Mass: 324.07011
  • Monoisotopic Mass: 324.0699267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 49.41

1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro- Pricemore >>

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